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Compound of Interest

Compound Name: Butyl glycolate

Cat. No.: B1266377 Get Quote

For researchers, scientists, and professionals in drug development, the selection of a solvent

extends beyond its chemical properties and efficacy. The environmental, health, and safety

(EHS) profile of a solvent is a critical consideration in sustainable chemistry and process

development. This guide provides an objective comparison of the environmental impact of

butyl glycolate against two other common solvents: 2-butoxyethanol and acetone. The

comparison is based on key environmental indicators supported by experimental data.

Quantitative Environmental Impact Data
The following table summarizes the key environmental, health, and safety data for butyl
glycolate, 2-butoxyethanol, and acetone. These metrics are crucial for assessing the overall

environmental footprint and potential risks associated with the use of these solvents.
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Parameter Butyl Glycolate 2-Butoxyethanol Acetone

Biodegradability

Readily

biodegradable; 81% in

28 days

Readily

biodegradable; 88% in

20 days

Readily biodegradable

Aquatic Toxicity (Fish) LC50: 23.1 mg/L (96h) LC50: >100 mg/L
LC50: 5,540 mg/L

(96h, Rainbow Trout)

Aquatic Toxicity

(Invertebrates)

EC50: >100 mg/L

(48h)
EC50: >100 mg/L

EC50: 8,800 mg/L

(48h, Daphnia magna)

[1]

Bioaccumulation

Potential (Log Kₒw)
0.38 (Low potential) 0.81 (Low potential)

-0.24 (Low potential)

[2][3]

Primary Human

Health Hazards

Serious eye damage

(H318); Suspected of

damaging fertility or

the unborn child

(H361fd)

Harmful if swallowed,

in contact with skin, or

if inhaled (H302,

H312, H332); Causes

skin and serious eye

irritation (H315, H319)

May cause

drowsiness or

dizziness (H336);

Highly flammable

liquid and vapor

(H225)

Volatile Organic

Compound (VOC)

Status

Yes (100%, 1010 g/L) Yes Yes[4]

Experimental Protocols
The data presented in the table above is derived from standardized experimental methods,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). Below are the detailed methodologies for the key experiments cited.

1. Ready Biodegradability: OECD Test Guideline 301B (CO₂ Evolution Test)

This test evaluates the rate and degree of aerobic biodegradation of a chemical substance by

microorganisms.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=S25904&productDescription=ACETONE+HISTO+GRD+4L&vendorId=VN00115888&countryCode=US&language=en
https://19january2021snapshot.epa.gov/sites/static/files/2015-06/in_hh_326_nc_03041997.pdf
https://chemia.ug.edu.pl/sites/default/files/_nodes/strona-chemia/33539/files/environmental_risk_of_chemicals_part_1.pdf
https://purosolv.com/navigating-environmental-regulations-for-acetone-use-in-industry/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms (typically from activated sludge) and incubated under aerobic

conditions in the dark or diffuse light.[5] The degradation of the substance is measured by

the evolution of carbon dioxide (CO₂), which is the ultimate product of aerobic

biodegradation. The evolved CO₂ is trapped in a suitable absorbent (e.g., barium hydroxide

or sodium hydroxide) and is measured by titration or by an inorganic carbon analyzer.[5]

Procedure:

The test substance is added to flasks containing a mineral medium and an inoculum of

aerobic microorganisms.

Control flasks (without the test substance) and reference flasks (with a readily

biodegradable substance like sodium benzoate) are run in parallel to check the viability of

the inoculum.[6]

The flasks are incubated for 28 days at a constant temperature (22 ± 2°C).[5]

CO₂-free air is passed through the flasks, and the exhaust air is bubbled through a CO₂

absorbent.

The amount of CO₂ produced is measured at regular intervals.

Pass Criteria: A substance is considered "readily biodegradable" if it reaches at least 60% of

its theoretical maximum CO₂ evolution within a 10-day window during the 28-day test period.

[5][6]

2. Acute Fish Toxicity: OECD Test Guideline 203 (Fish, Acute Toxicity Test)

This test determines the concentration of a substance that is lethal to 50% of a test fish

population (LC50) over a short exposure period.[7][8]

Principle: Test fish (e.g., Zebrafish or Rainbow Trout) are exposed to the test substance

added to water at five or more concentrations arranged in a geometric series for a 96-hour

period.[7][9][10] Mortalities are recorded at 24, 48, 72, and 96 hours.

Procedure:
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Healthy, acclimated fish are placed into test chambers.

The test substance is introduced into the chambers at a range of concentrations. A control

group is maintained in water without the test substance.

The exposure period is typically 96 hours. Water quality parameters like temperature, pH,

and dissolved oxygen are monitored.

The number of dead fish in each test chamber is recorded at specified intervals.

Endpoint: The primary endpoint is the LC50 (median lethal concentration), which is the

statistically estimated concentration of the substance that is expected to be lethal to 50% of

the fish population over the 96-hour period.[9]

Visualization of Solvent Life Cycle Assessment
To holistically evaluate the environmental impact of a solvent, a Life Cycle Assessment (LCA) is

often performed. An LCA considers the entire lifecycle of the solvent, from its creation to its

disposal, providing a "cradle-to-grave" perspective.[11][12] The workflow below illustrates the

key stages of a typical solvent LCA.
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Caption: A simplified workflow for a solvent's Life Cycle Assessment (LCA).
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This guide provides a foundational comparison for selecting solvents with a lower

environmental impact. While butyl glycolate shows favorable biodegradability, its potential

reproductive toxicity is a significant concern. In contrast, acetone exhibits very low aquatic and

human toxicity but is highly flammable. 2-Butoxyethanol presents a profile with moderate

hazards across several categories. The choice of a solvent must therefore be a balanced

decision, weighing its performance in a specific application against its comprehensive EHS

profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266377#investigating-the-environmental-impact-of-
butyl-glycolate-compared-to-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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